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Compound of Interest

Compound Name: Ac-His(tau-Trt)-OH

Cat. No.: B13901871

Introduction

The initial attachment, or "loading," of the first amino acid to the solid support is a critical step in
Solid-Phase Peptide Synthesis (SPPS). The success of the entire synthesis depends on the
efficiency and integrity of this anchoring step. This document provides detailed protocols and
reaction conditions for the attachment of N-acetyl-L-histidine(t-trityl) (Ac-His(t-Trt)-OH) to
common SPPS resins. Special consideration is given to minimizing racemization, a known
challenge with histidine derivatives.[1][2] The trityl (Trt) group protecting the tau (1) nitrogen of
the histidine imidazole side chain is acid-labile, a factor that influences the choice of resin and
subsequent cleavage conditions.[3]

Choosing the Appropriate Resin

The selection of the solid support is dictated by the desired C-terminal functionality of the final
peptide and the overall protection strategy. For synthesizing peptides with a C-terminal
carboxylic acid, hydroxymethyl-functionalized resins (like Wang resin) or highly acid-labile
resins (like 2-Chlorotrityl chloride resin) are commonly employed.[4][5]

o 2-Chlorotrityl Chloride (2-CTC) Resin: This resin is highly recommended for loading Fmoc-
His(Trt)-OH.[3] Its high acid lability allows the peptide to be cleaved under very mild acidic
conditions, which keeps the acid-sensitive side-chain protecting groups, including the
His(Trt) group, intact.[3][5] This is particularly advantageous for the synthesis of protected
peptide fragments. The bulky trityl linker also helps prevent diketopiperazine formation, a
common side reaction.[5]
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e Wang Resin: As a 4-alkoxybenzyl alcohol resin, Wang resin is another popular choice for
producing C-terminal acids.[4] However, cleavage from Wang resin requires stronger acid
conditions (e.g., 95% TFA), which will simultaneously remove the Trt group from the histidine
side chain.[1][3] The loading process onto hydroxymethyl resins typically requires activation
of the amino acid and can be prone to racemization if not carefully controlled.

Coupling Reagents and Conditions
The choice of coupling reagent is paramount for minimizing racemization of histidine.

o Carbodiimides: Diisopropylcarbodiimide (DIC) is frequently used in SPPS because its urea
byproduct is soluble in common solvents like DMF and DCM.[1] To suppress racemization,
an additive such as 1-hydroxybenzotriazole (HOBt) or OxymaPure is almost always used in
conjunction with DIC.[1][6]

e Phosphonium Salts: Reagents like (Benzotriazol-1-yloxy)tripyrrolidinophosphonium
hexafluorophosphate (PyBOP) are highly effective.[6] A particularly noteworthy reagent is 3-
(Diethoxy-phosphoryloxy)-1,2,3-benzo[d]triazin-4(3H)-one (DEPBT), which is recommended
as the reagent of choice for coupling racemization-prone amino acids like Fmoc-His(Trt)-OH
due to its remarkable resistance to epimerization.[2]

e Aminium/Uronium Salts: Reagents such as HBTU, TBTU, and HATU are popular for their
high efficiency and rapid reaction times.[1][6] However, care must be taken to avoid side
reactions like N-terminal guanidinylation if the coupling reagent is used in excess.[2][7]

The following tables summarize typical reaction conditions for loading Ac-His(t-Trt)-OH onto 2-
Chlorotrityl and Wang resins.

Data Presentation

Table 1: Reaction Conditions for Loading Ac-His(t-Trt)-OH onto 2-Chlorotrityl Chloride Resin
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Parameter Condition Rationale / Notes
) Excess amino acid drives the
Ac-His(t-Trt)-OH 1.5-3.0eq. ) ]
reaction to completion.

Base DIPEA 3.0-75e€q.

Solvent Dry DCM -

Temperature Room Temperature -

Time 1- 2 hours -

Table 2: Reaction Conditions for Loading Ac-His(t-Trt)-OH onto Wang Resin (DIC/HOBt

Method)

Parameter Condition Rationale / Notes

Ac-His(t-Trt)-OH 20-10.0 eq. Alarger .e.xce.ss is oftetn used
for esterification reactions.[5]

Coupling Reagent DIC 1.0-5.0 eq.

Additive HOBt or OxymaPure 1.0-5.0 eq.

Catalyst DMAP (optional) 0.1-0.15€q.

Solvent DCM / DMF -

Temperature 0°C to Room Temp -

Time 2-12 hours -

Experimental Protocols

Protocol 1: Loading Ac-His(t-Trt)-OH onto 2-Chlorotrityl Chloride Resin

o Resin Swelling: Place the 2-Chlorotrityl chloride resin (e.g., 1 g, 1.0-2.0 mmol/g substitution)
in a suitable reaction vessel. Swell the resin in dry dichloromethane (DCM, 10 mL/qg) for 20-

30 minutes.[8]
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Amino Acid Preparation: In a separate flask, dissolve Ac-His(t-Trt)-OH (3 eq. relative to resin
substitution) in dry DCM (10 mL/g resin).

Loading Reaction: Add N,N-Diisopropylethylamine (DIPEA) (7.5 eq.) to the amino acid
solution.[8] Add this solution to the swollen resin.

Agitation: Gently agitate the mixture at room temperature for 1-2 hours.

Capping: To cap any remaining reactive chlorotrityl groups, add a solution of
DCM/Methanol/DIPEA (80:15:5 v/v/v, 10 mL) and agitate for 15-30 minutes.[8]

Washing: Filter the resin and wash sequentially with DMF (3x), DCM (3x), and Methanol (3x).

Drying: Dry the resin under vacuum for at least 18 hours before determining the final loading
capacity.[5]

Protocol 2: Loading Ac-His(t-Trt)-OH onto Wang Resin using DIC/DEPBT

Note: The use of DEPBT is highly recommended to minimize racemization.

Resin Swelling: Swell the Wang resin (e.g., 1 g) in DMF (10 mL) for 30 minutes in the
reaction vessel.

Activation Mixture: In a separate flask, dissolve Ac-His(t-Trt)-OH (3 eq.), DEPBT (3 eq.), and
HOBL (3 eq., optional but recommended) in DMF.

Loading Reaction: Add DIPEA (6 eq.) to the activation mixture. Immediately add the resulting
solution to the swollen resin.

Agitation: Agitate the slurry at room temperature for 2-4 hours.

Capping (Optional but Recommended): After the loading step, wash the resin with DMF. To
cap unreacted hydroxyl groups, treat the resin with a solution of acetic anhydride (5 eq.) and
pyridine (1 eq.) in DMF for 30 minutes.[5]

Washing: Filter the resin and wash sequentially with DMF (3x), DCM (3x), and Methanol (3x).
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+ Drying: Dry the resin under vacuum. Determine the loading capacity via Fmoc quantification
if an Fmoc-protected amino acid were used as a test, or by gravimetric analysis.

Mandatory Visualization
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Caption: Workflow for attaching Ac-His(t-Trt)-OH to a solid-phase synthesis resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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